Cas no 94277-39-1 (Ethylbis(2-ethylhexyl)methylammonium hydrogen sulphate)

• Product Name: Ethylbis(2-ethylhexyl)methylammonium hydrogen sulphate
• CAS No: 94277-39-1
• MF: C₁₉H₄₃NO₄S
• MW: 381.614025354385
• CID: 809594
• PubChem ID: 57356765
• Update Time: 2025-04-19

Ethylbis(2-ethylhexyl)methylammonium hydrogen sulphate Chemical and Physical Properties

Names and Identifiers

• Ethylbis(2-ethylhexyl)methylammonium hydrogen sulphate
• ethyl-bis(2-ethylhexyl)-methylazanium,hydrogen sulfate
• EINECS 304-622-6
• 94277-39-1

• Inchi： 1S/C19H42N.H2O4S/c1-7-12-14-18(9-3)16-20(6,11-5)17-19(10-4)15-13-8-2;1-5(2,3)4/h18-19H,7-17H2,1-6H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： LDIXXACCXIBZDR-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.[N+](C)(CC)(CC(CC)CCCC)CC(CC)CCCC

Computed Properties

• Exact Mass: 381.29128003g/mol
• Monoisotopic Mass: 381.29128003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų